Cas no 946284-36-2 (N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
• CAS No: 946284-36-2
• MF: C₁₆H₁₃FN₂O₂S
• MW: 316.350025892258
• CID: 6368336
• PubChem ID: 16879467
• Update Time: 2025-08-05

N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
• AKOS024487246
• N-[(4-fluorophenyl)methyl]-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
• F5001-1239
• 946284-36-2
• N-[(4-fluorophenyl)methyl]-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• N-(4-fluorobenzyl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide

• Inchi： 1S/C16H13FN2O2S/c17-12-5-3-11(4-6-12)10-18-16(20)9-13-8-14(21-19-13)15-2-1-7-22-15/h1-8H,9-10H2,(H,18,20)
• InChI Key： RUHXGMVFQWMTKY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(CC(NCC2C=CC(=CC=2)F)=O)=NO1

Computed Properties

• Exact Mass: 316.06817700g/mol
• Monoisotopic Mass: 316.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide

Introduction to N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946284-36-2)

N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 946284-36-2, represents a fusion of heterocyclic chemistry and medicinal chemistry, making it a subject of intense research interest.

The molecular structure of N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide incorporates several key pharmacophoric elements that are known to contribute to its biological efficacy. The presence of a 4-fluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, while the thiophen-2-yl moiety introduces a sulfur-rich scaffold that is often associated with potent biological interactions. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, further enriches the compound's pharmacological profile by providing a versatile platform for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The oxazole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide exemplifies this trend by combining multiple pharmacologically relevant moieties into a single molecule. This compound has been explored as a potential lead in the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

The synthesis of N-(4-fluorophenyl)methyl-2-5-(thiophen-2-yli)-1,2-oxyzol-3-y acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the 4-fluorophenyl group typically involves fluorination techniques, while the incorporation of the thiophen-2-yli moiety often relies on cross-coupling reactions such as Suzuki or Stille couplings. The final step involves the formation of the oxazole ring through cyclization reactions, which are critical for establishing the compound's core structure.

The pharmacological evaluation of N-(4-fluorophenyl)methyl-25(thiophene 21 yl) 12 oxazol 31 yl acetamide (CAS No. 94628436) has revealed several promising properties. In vitro studies have demonstrated its ability to interact with specific biological targets, including enzymes and receptors that are implicated in various disease states. For instance, preliminary data suggests that this compound may exhibit inhibitory activity against certain kinases, which are overexpressed in cancer cells and contribute to tumor growth and progression.

Furthermore, the structural features of N-(4-fluorophenyl)methyl-25(thiophene 21 yl) 12 oxazol 31 yl acetamide make it an attractive candidate for further derivatization. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance potency, selectivity, and bioavailability. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is often required to achieve desired therapeutic outcomes.

The growing interest in N-(4-fluorophenyl)methyl-25(thiophene 21 yl) 12 oxazol 31 yl acetamide is also reflected in the increasing number of patents and scientific publications dedicated to this compound. Researchers are exploring its potential applications across multiple therapeutic areas, including central nervous system disorders, where modulation of neurotransmitter systems is crucial for treating conditions such as depression and epilepsy. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation and autoimmune diseases.

In conclusion, N-(4-fluorophenyl)methyl-25(thiophene 21 yl) 12 oxazol 31 yl acetamide (CAS No. 94628436) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. The combination of a 4-fluorophenyl group with a thiophene